Cas no 56651-57-1 (1-(Isocyanatomethyl)-4-methylbenzene)

1-(Isocyanatomethyl)-4-methylbenzene Properties

Names and Identifiers

• 4-Methylbenzyl isocyanate
• 1-(isocyanatomethyl)-4-methylbenzene
• 4-Methylbenzyl isocyanide
• p-Methylbenzyl isocyanate
• 4-Methylbenzylisocyanate
• DTXSID00369886
• SCHEMBL436823
• LS-02809
• 1-isocyanatomethyl-4-methyl-benzene
• GEO-01779
• FT-0619070
• 4-methylbenzyl-isocyanate
• 4-Methylbenzyl isocyanate, 97%
• EN300-270980
• A831134
• Benzene, 1-(isocyanatomethyl)-4-methyl-
• AKOS005171698
• BB 0254653
• W-200438
• MFCD00673060
• Benzene, 1-isocyanatomethyl-4-methyl-
• 56651-57-1
• G29000
• 4-methylbenzylisocyanate
• DB-052953
• STK504603
• ALBB-007534
• +Expand

• MDL： MFCD00673060
• InChIKey： KNYDWDHLGFMGCO-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO/c1-8-2-4-9(5-3-8)6-10-7-11/h2-5H,6H2,1H3
• SMILES： CC1=CC=C(C=C1)CN=C=O

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 147.068
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 1.83080
• PSA: 29.43000
• Refractive Index: n20/D 1.522(lit.)
• Boiling Point: 55 °C/0.5 mmHg(lit.)
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Density: 1.052 g/mL at 25 °C(lit.)

1-(Isocyanatomethyl)-4-methylbenzene Security Information

• Symbol: GHS07 GHS08
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2206
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Storage Condition：2-8°C
• Risk Phrases： 20/21/22-36/37/38-42
• Signal Word：Danger
• HazardClass：IRRITANT

1-(Isocyanatomethyl)-4-methylbenzene Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%